Cas no 16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid)

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid structure
16199-99-8 structure
Product Name:5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
CAS No:16199-99-8
Molecular Formula:C8H11NO3
Molecular Weight:169.17784
MDL:MFCD03670868
CID:98610
PubChem ID:3152393

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Properties

Names and Identifiers

    • 1-Allyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylicacid, 5-oxo-1-(2-propen-1-yl)-
    • 5-oxo-1-prop-2-enylpyrrolidine-3-carboxylic acid
    • 1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
    • 1-allyl-5-oxopyrrolidine-3-carboxylic acid(SALTDATA: FREE)
    • 5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
    • IFLab1_005261
    • EU-0082559
    • CS-0074312
    • F1216-0228
    • SCHEMBL692641
    • 1-Allyl-5-oxopyrrolidine-3-carboxylic acid, AldrichCPR
    • HMS1426P03
    • AKOS016040987
    • AT33581
    • EN300-236412
    • 16199-99-8
    • AKOS000275346
    • VU0134456-3
    • FT-0703841
    • BB 0217751
    • MFCD03670868
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
    • A883032
    • LS-02167
    • DTXSID50389993
    • ALBB-005878
    • DA-18681
    • STK500240
    • MDL: MFCD03670868
    • InChIKey: NQPNARIZMOTIPS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C8H11NO3/c1-2-3-9-5-6(8(11)12)4-7(9)10/h2,6H,1,3-5H2,(H,11,12)
    • SMILES: C=CCN1CC(CC1=O)C(=O)O

Computed Properties

  • Exact Mass: 169.07400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 169.07389321g/mol
  • Heavy Atom Count: 12
  • Complexity: 224
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -0.4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • LogP: 0.04340
  • PSA: 57.61000
  • Flash Point: 194.7±23.7 °C
  • Color/Form: NA

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Security Information

  • Symbol: GHS07
  • WGK Germany:3
  • Safety Instruction: H303+H313+H333
  • Dangerous goods sign: Xi
  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Statement: H302
  • Warning Statement: P264+P280+P305+P351+P338+P337+P313
  • Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
  • Risk Phrases: 22
  • Signal Word:Warning
  • HazardClass:IRRITANT

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001T28-1g
3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
16199-99-8 95%
1g
$35.00 2025-02-19
A2B Chem LLC
AA83520-1g
1-Allyl-5-oxopyrrolidine-3-carboxylic acid
16199-99-8 95%
1g
$35.00 2024-04-20
abcr
AB216139-1 g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid; 95%
16199-99-8
1g
€88.60 2023-02-05
Alichem
A109005587-1g
1-Allyl-5-oxopyrrolidine-3-carboxylic acid
16199-99-8 95%
1g
$207.06 2022-04-02
Chemenu
CM197569-5g
1-Allyl-5-oxo-pyrrolidine-3-carboxylic acid
16199-99-8 95%
5g
$704
Enamine
EN300-236412-0.05g
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
16199-99-8 95%
0.05g
$95.0 2024-06-19
eNovation Chemicals LLC
Y1241461-5g
3-Pyrrolidinecarboxylic acid, 5-oxo-1-(2-propen-1-yl)-
16199-99-8 95%
5g
$195
Fluorochem
041970-1g
1-Allyl-5-oxo-3-pyrrolidinecarboxylic acid
16199-99-8 95%
1g
£28.00 2022-03-01
Life Chemicals
F1216-0228-0.25g
5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
16199-99-8 95%
0.25g
$57.0 2023-09-07
TRC
A614323-10mg
1-Allyl-5-oxopyrrolidine-3-carboxylic Acid
16199-99-8
10mg
$ 50.00 2022-06-08

5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid Related Literature

16199-99-8 (5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:16199-99-8)5-oxo-1-(prop-2-en-1-yl)pyrrolidine-3-carboxylic acid
A883032
Purity:99%/99%
Quantity:5.0g/10.0g
Price($):180.0/321.0